Cas no 88369-87-3 (N-ethyl-1H-Indazol-6-amine)

• Product Name: N-ethyl-1H-Indazol-6-amine
• CAS No: 88369-87-3
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• MDL: MFCD12147035
• CID: 635090
• PubChem ID: 13143698
• Update Time: 2025-09-28

N-ethyl-1H-Indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-1H-Indazol-6-amine
• 1H-Indazol-6-amine, N-ethyl-
• Ethyl-(1H-indazol-6-yl)-amine
• SB39347
• 88369-87-3
• DTXSID30521511
• AKOS009052144
• SCHEMBL7571488
• DB-265046

• MDL： MFCD12147035
• Inchi： 1S/C9H11N3/c1-2-10-8-4-3-7-6-11-12-9(7)5-8/h3-6,10H,2H2,1H3,(H,11,12)
• InChI Key： CRZJEVNBHVMUBW-UHFFFAOYSA-N
• SMILES： N(CC)C1C=CC2C=NNC=2C=1

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles